Cas no 1428347-37-8 (3,4-dimethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide)

• Product Name: 3,4-dimethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide
• CAS No: 1428347-37-8
• MF: C₂₄H₂₈N₄O₄
• MW: 436.503525733948
• CID: 5474197
• Update Time: 2025-08-04

3,4-dimethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[[3,4-dihydro-4-oxo-3-[2-(1-pyrrolidinyl)ethyl]-1-phthalazinyl]methyl]-3,4-dimethoxy-
• 3,4-dimethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide

• Inchi： 1S/C24H28N4O4/c1-31-21-10-9-17(15-22(21)32-2)23(29)25-16-20-18-7-3-4-8-19(18)24(30)28(26-20)14-13-27-11-5-6-12-27/h3-4,7-10,15H,5-6,11-14,16H2,1-2H3,(H,25,29)
• InChI Key： CRCUVRWFNHARJZ-UHFFFAOYSA-N
• SMILES： C(NCC1C2=C(C=CC=C2)C(=O)N(CCN2CCCC2)N=1)(=O)C1=CC=C(OC)C(OC)=C1

Additional information on 3,4-dimethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide

Comprehensive Overview of 3,4-dimethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide (CAS No. 1428347-37-8)

The compound 3,4-dimethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide (CAS No. 1428347-37-8) is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a phthalazine core with a benzamide moiety, linked through a pyrrolidine-containing side chain. This unique architecture has garnered attention for its potential applications in targeted drug design, particularly in modulating enzyme activity or receptor interactions.

Recent advancements in small-molecule drug discovery have highlighted the importance of compounds like 1428347-37-8, which feature heterocyclic scaffolds. Researchers are particularly interested in how the dimethoxybenzamide group might influence bioavailability and binding affinity. The presence of both hydrogen bond acceptors and lipophilic regions in this molecule makes it a compelling subject for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 3,4-dimethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide involves multi-step organic transformations. Key challenges include the selective functionalization of the phthalazinone ring system and the efficient coupling of the pyrrolidine side chain. Modern catalytic methods and green chemistry approaches are being explored to optimize its synthesis, addressing growing concerns about sustainable pharmaceutical production.

The pharmacokinetic properties of this compound are currently under investigation, with particular focus on its metabolic stability and potential drug-drug interactions. Computational modeling suggests that the 3,4-dimethoxyphenyl group may confer favorable ADME (Absorption, Distribution, Metabolism, Excretion) characteristics, while the basic nitrogen in the pyrrolidine ring could influence tissue distribution patterns.

In the context of current drug discovery trends, this molecule represents an interesting case study for fragment-based drug design. The phthalazinone core serves as a privileged structure in medicinal chemistry, known to interact with various biological targets. When combined with the benzamide pharmacophore, it creates a versatile scaffold that could be modified for specific therapeutic applications, potentially addressing unmet medical needs in areas such as chronic inflammation or neurodegenerative disorders.

Quality control and characterization of CAS No. 1428347-37-8 require advanced analytical techniques. High-performance liquid chromatography (HPLC) methods have been developed to ensure purity, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. The compound's crystalline form and solubility profile are also important considerations for formulation development, particularly for potential oral administration routes.

From a commercial perspective, the growing demand for specialty chemicals in pharmaceutical research has increased interest in compounds like 3,4-dimethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide. Suppliers are focusing on scalable synthesis protocols to meet the needs of drug discovery programs while maintaining strict quality standards. The compound's intellectual property status and potential generic development pathways are additional factors being evaluated by industry stakeholders.

Environmental and safety assessments of 1428347-37-8 follow established REACH compliance guidelines. While not classified as hazardous under current regulations, proper handling procedures are recommended due to its novel chemical entity status. Researchers are advised to conduct standard risk assessments when working with this material in laboratory settings.

The future research directions for this compound may include exploring its potential as a chemical probe for biological target identification or as a starting point for lead optimization campaigns. Its modular structure allows for systematic modifications at multiple sites, enabling the exploration of diverse structure-property relationships. As precision medicine approaches gain traction, molecules with such tailored structural features are becoming increasingly valuable in personalized therapeutics development.

In summary, 3,4-dimethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide represents an intriguing example of modern medicinal chemistry innovation. Its combination of heterocyclic diversity and functional group complexity offers numerous opportunities for scientific exploration across multiple disciplines, from synthetic methodology development to biological evaluation. As research continues, this compound may contribute valuable insights to the broader field of small-molecule therapeutics.